Cas no 499154-44-8 (Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-)
499154-44-8 structure
Product Name:Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
CAS No:499154-44-8
MF:C25H24N2O4S
MW:448.534065246582
CID:1539645
Update Time:2024-08-24
Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
- Benzenepropanoic acid, 2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)-
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- Inchi: 1S/C25H24N2O4S/c28-25(29)11-10-22-9-7-20(18-27-14-3-13-26-27)17-24(22)32(30,31)15-12-19-6-8-21-4-1-2-5-23(21)16-19/h1-9,13-14,16-17H,10-12,15,18H2,(H,28,29)
- InChI Key: MCSFSNUTFGUTBJ-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC=C(CN2C=CC=N2)C=C1S(CCC1=CC=C2C(=C1)C=CC=C2)(=O)=O
Computed Properties
- Exact Mass: 448.14582
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 748.6±60.0 °C(Predicted)
- PSA: 89.26
- pka: 4.48±0.10(Predicted)
Benzenepropanoic acid,2-[[2-(2-naphthalenyl)ethyl]sulfonyl]-4-(1H-pyrazol-1-ylmethyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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